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These application notes provide a comprehensive overview and detailed protocols for the
experimental setup of olivine carbonation, a promising method for carbon dioxide (CO2)
sequestration. The following sections detail the underlying chemical principles, experimental
methodologies for both ex-situ and in-situ carbonation, and analytical techniques for monitoring
the process.

Introduction to Olivine Carbonation

Olivine, a magnesium iron silicate mineral ((Mg,Fe)2SiO4), is abundant in mafic and ultramafic
rocks and represents a significant potential feedstock for CO2 sequestration.[1][2] The
fundamental principle of olivine carbonation lies in the reaction of CO2 with the mineral to form
stable and environmentally benign carbonate minerals, primarily magnesite (MgCO3), thus
permanently storing the CO2.[3][4] The overall chemical reaction can be simplified as:

Mg2SiO4 (olivine) + 2CO2 (carbon dioxide) - 2MgCO3 (magnesite) + SiO2 (silica)

The efficiency and rate of this reaction are influenced by several key parameters, including
temperature, CO2 partial pressure, olivine particle size, and the presence of catalysts or
additives.[5][6] Research has shown that optimal temperatures for olivine carbonation are
typically in the range of 185-200°C.[1][2][7]

Experimental Setups: Ex-situ vs. In-situ Carbonation
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Olivine carbonation can be carried out using two primary approaches: ex-situ and in-situ.

o Ex-situ carbonation involves mining the olivine and reacting it with CO2 in a controlled
industrial setting, such as a chemical reactor.[4] This approach allows for precise control over
reaction conditions to maximize efficiency.[4]

« In-situ carbonation involves injecting CO2 into olivine-rich geological formations, where the
carbonation reaction occurs underground.[8] This method avoids the need for mining and

transportation of the mineral.

The choice between ex-situ and in-situ methods depends on various factors, including the
geological context, economic feasibility, and the scale of the sequestration project.

Quantitative Data Summary

The following tables summarize key quantitative data from various experimental studies on
olivine carbonation.

Table 1: Optimal Reaction Conditions for Olivine Carbonation

Parameter Optimal Range Reference(s)
Temperature 185-200 °C (112171
_ 11.6 - 15.0 MPa (116 - 150
CO2 Partial Pressure [9][10]
bar)
Olivine Particle Size <38 um [11]

Table 2: Effect of Additives on Carbonation Efficiency
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Additive Concentration Effect Reference(s)
Sodium Bicarbonate )
064M-25M Accelerates reaction [12][13]
(NaHCO3)
Sodium Chloride ) )
05M-1.0M Enhances dissolution [8][13]
(NacCl)
) ) Increases carbonation
Oxalic Acid 05M o [4]
efficiency
) ] Increases carbonation
Ascorbic Acid 0.01 M [4]

efficiency

Experimental Protocols

Protocol for Ex-situ Olivine Carbonation in a Batch

Reactor

This protocol describes a typical experimental setup for ex-situ olivine carbonation in a high-

pressure batch reactor.

Materials and Equipment:

o Ground olivine powder (desired particle size fraction)

e Deionized water

e CO2 gas cylinder

o Additives (e.g., NaHCO3, NaCl)

e Stirring mechanism

e Heating mantle

High-pressure batch reactor (e.g., Parr reactor) with temperature and pressure controls[14]

o Analytical equipment for solid and liquid phase analysis (see Section 5)
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Procedure:

e Preparation:

[¢]

Ensure the batch reactor is clean and dry.

[¢]

Weigh a specific amount of ground olivine and place it inside the reactor.

[e]

Prepare the aqueous solution with the desired concentration of any additives (e.g., 0.5 M
NacCl).[8]

[e]

Add the aqueous solution to the reactor, ensuring the olivine is fully submerged.

e Reaction Setup:

[¢]

Seal the reactor according to the manufacturer's instructions.

[¢]

Purge the reactor with low-pressure CO2 to remove any residual air.

[e]

Pressurize the reactor with CO2 to the desired partial pressure (e.g., 100 bar).[8]

o

Begin stirring the slurry at a constant rate (e.g., 600 rpm).[4]

[¢]

Heat the reactor to the target temperature (e.g., 180°C) and maintain it for the duration of
the experiment.[15]

e Reaction Monitoring and Termination:
o Monitor the temperature and pressure inside the reactor throughout the experiment.

o After the desired reaction time (e.g., 24 hours), turn off the heating and allow the reactor to
cool to room temperature.[10]

o Slowly and safely vent the CO2 pressure.
o Sample Collection and Analysis:

o Open the reactor and collect the solid and liquid samples.
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o Separate the solid products from the liquid by filtration or centrifugation.
o Dry the solid products in an oven at a low temperature (e.g., 60°C).

o Analyze the solid and liquid samples using appropriate analytical techniques (see Section
5).

Protocol for In-situ Olivine Carbonation Simulation
using a Flow-Through Reactor

This protocol outlines a laboratory-scale experiment to simulate in-situ olivine carbonation

using a reactive percolation setup.

Materials and Equipment:

o High-pressure flow-through reactor system[15]

¢ Sintered olivine core or packed column of olivine grains

o High-pressure pump for fluid injection

e COZ2-saturated aqueous solution (e.g., water with 0.5 M NaHCO3)[15]
e Confining pressure system

e Temperature control system

o Back-pressure regulator

» Fraction collector for effluent samples

Analytical equipment
Procedure:
o Core Preparation and Saturation:

o Place the olivine core or packed column into the reactor vessel.
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o Apply a confining pressure (e.g., 110% of the fluid pressure).[15]

o Evacuate the core and then saturate it with the CO2-free reaction fluid.

o Experimental Run:

o

Heat the reactor to the desired temperature (e.g., 180°C).[15]

[¢]

Inject the CO2-saturated fluid at a constant flow rate (e.g., 1 cm3/h) using the high-
pressure pump.[15]

[¢]

Maintain a constant back-pressure to ensure the fluid remains in a single phase.

o

Collect effluent fluid samples at regular intervals using the fraction collector.

e Post-Experiment Analysis:

o

After the experiment, cool down the reactor and depressurize the system.

[¢]

Carefully remove the olivine core.

[¢]

Analyze the collected fluid samples for changes in chemical composition.

[e]

Analyze the reacted olivine core for mineralogical and textural changes.

Analytical Techniques for Monitoring Carbonation

A variety of analytical techniques are employed to monitor the progress and efficiency of
olivine carbonation.

Table 3: Analytical Techniques
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Technique Purpose Reference(s)
) ) Identify and quantify mineral
X-ray Diffraction (XRD) ) ) [3]
phases in solid products.
Scanning Electron Microscopy  Observe surface morphology
(SEM) with Energy Dispersive and elemental composition of [16]
X-ray Spectroscopy (EDX) reacted olivine.
In-situ monitoring of CO2
Raman Spectroscopy consumption and carbonate [91[17]

formation.

Inductively Coupled Plasma -
Optical Emission Spectrometry
(ICP-OES)

Determine the concentration of
dissolved cations (e.g., Mg,

Fe) in the aqueous phase.

Thermogravimetric Analysis
(TGA)

Quantify the amount of
carbonate formed by
measuring weight loss upon

heating.

Visualizing the Process
Experimental Workflow

The following diagram illustrates the general workflow for an ex-situ olivine carbonation

experiment.

Preparation

Prepare Solution Reaction

Analysis

|—> Load Reactor —® Pressurize with CO2 —# Heat & Stir —® Cool & Depressurize —® Separate Solids & Liquids —® Analyze Products

Weigh Olivine 4’
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Click to download full resolution via product page

Caption: Workflow for an ex-situ olivine carbonation experiment.

Olivine Carbonation Reaction Pathway

This diagram outlines the key steps in the olivine carbonation process.

Aqueous CO2
H2CO3

Olivine
(Mg,Fe)2Sio4

Silica-rich Layer

Aqueous Mg2+, Fe2+ (Si02)

Carbonate Minerals
(Mg,Fe)CO3

Click to download full resolution via product page

Caption: Simplified reaction pathway for olivine carbonation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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